Cas no 1261970-50-6 (2-(3-Chloro-4-fluorophenyl)-4-nitrobenzoic acid)

• Product Name: 2-(3-Chloro-4-fluorophenyl)-4-nitrobenzoic acid
• CAS No: 1261970-50-6
• MF: C₁₃H₇ClFNO₄
• MW: 295.650386095047
• MDL: MFCD18321048
• CID: 2622184
• PubChem ID: 53226939
• Update Time: 2025-11-06

2-(3-Chloro-4-fluorophenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID10690557
• 3'-Chloro-4'-fluoro-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• 1261970-50-6
• MFCD18321048
• 2-(3-CHLORO-4-FLUOROPHENYL)-4-NITROBENZOIC ACID
• 2-(3-Chloro-4-fluorophenyl)-4-nitrobenzoic acid, 95%
• 2-(3-Chloro-4-fluorophenyl)-4-nitrobenzoic acid

• MDL： MFCD18321048
• Inchi： 1S/C13H7ClFNO4/c14-11-5-7(1-4-12(11)15)10-6-8(16(19)20)2-3-9(10)13(17)18/h1-6H,(H,17,18)
• InChI Key： HULVNVVMASZWAT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 295.0047636Da
• Monoisotopic Mass: 295.0047636Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-(3-Chloro-4-fluorophenyl)-4-nitrobenzoic acid

2-(3-Chloro-4-fluorophenyl)-4-nitrobenzoic Acid: A Comprehensive Overview

The compound 2-(3-Chloro-4-fluorophenyl)-4-nitrobenzoic acid, identified by the CAS number 1261970-50-6, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a nitro group at the 4-position and a chloro-fluorophenyl group at the 2-position. The combination of these substituents imparts distinctive chemical properties, making it a subject of interest in various research domains.

Recent studies have highlighted the potential of 2-(3-Chloro-4-fluorophenyl)-4-nitrobenzoic acid in pharmacological applications. Researchers have explored its role as a lead compound in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The nitro group is known to contribute to the compound's redox properties, which are crucial for its biological activity. Additionally, the chloro and fluoro substituents enhance the molecule's lipophilicity, improving its bioavailability and targeting efficiency.

In terms of synthesis, 1261970-50-6 is typically prepared through multi-step organic reactions, including Friedel-Crafts acylation and subsequent nitration. These reactions require precise control over reaction conditions to ensure high yield and purity. The compound's stability under various chemical conditions has also been investigated, revealing its resistance to hydrolysis under neutral conditions but susceptibility to strong acidic or basic environments.

The structural uniqueness of 2-(3-Chloro-4-fluorophenyl)-4-nitrobenzoic acid has made it a valuable tool in materials science. It has been utilized as a precursor in the synthesis of advanced materials, such as conductive polymers and organic semiconductors. The nitro group's electron-withdrawing effect enhances the conjugation within the molecule, which is beneficial for electronic applications.

From an environmental perspective, understanding the fate and transport of CAS No. 1261970-50-6 in natural systems is critical. Studies have shown that it undergoes biodegradation under specific microbial conditions, although its persistence in aquatic environments remains a concern. Regulatory agencies are increasingly focusing on assessing its ecological impact to ensure safe handling and disposal practices.

In conclusion, 2-(3-Chloro-4-fluorophenyl)-4-nitrobenzoic acid, with its CAS number 1261970-50-6, stands out as a versatile compound with diverse applications across multiple disciplines. Its chemical properties, synthesis methods, biological activities, and environmental behavior continue to be areas of active research. As new findings emerge, this compound is expected to play an even more pivotal role in advancing scientific and technological frontiers.